Cas no 1363405-92-8 (4-(PIPERAZIN-1-YL)-2,3-DIHYDROTHIENO[3,2-C]PYRIDINE 2HCL)

• Product Name: 4-(PIPERAZIN-1-YL)-2,3-DIHYDROTHIENO[3,2-C]PYRIDINE 2HCL
• CAS No: 1363405-92-8
• MF: C₁₁H₁₇Cl₂N₃S
• MW: 294.243778944016
• CID: 5208600
• Update Time: 2025-06-26

4-(PIPERAZIN-1-YL)-2,3-DIHYDROTHIENO[3,2-C]PYRIDINE 2HCL Chemical and Physical Properties

Names and Identifiers

• 4-(PIPERAZIN-1-YL)-2,3-DIHYDROTHIENO[3,2-C]PYRIDINE 2HCL

• Inchi： 1S/C11H15N3S.2ClH/c1-3-13-11(9-2-8-15-10(1)9)14-6-4-12-5-7-14;;/h1,3,12H,2,4-8H2;2*1H
• InChI Key： XWPFOOLUYVLACC-UHFFFAOYSA-N
• SMILES： C1(N2CCNCC2)=NC=CC2SCCC1=2.[H]Cl.[H]Cl

Additional information on 4-(PIPERAZIN-1-YL)-2,3-DIHYDROTHIENO[3,2-C]PYRIDINE 2HCL

4-(Piperazin-1-yl)-2,3-dihydrothieno[3,2-c]pyridine 2HCl: A Comprehensive Overview

The compound with CAS No. 1363405-92-8, known as 4-(Piperazin-1-yl)-2,3-dihydrothieno[3,2-c]pyridine 2HCl, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are renowned for their diverse biological activities and structural versatility. The thienopyridine core of this molecule, combined with the piperazine substituent, contributes to its unique chemical properties and potential applications in drug discovery.

Recent studies have highlighted the importance of thienopyridine derivatives in the development of novel therapeutic agents. These compounds are known to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial effects. The incorporation of a piperazine ring further enhances the molecule's pharmacokinetic properties, making it a promising candidate for drug design. Researchers have explored the synthesis of this compound through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, which have significantly improved the efficiency and scalability of its production.

The structural uniqueness of 4-(Piperazin-1-yl)-2,3-dihydrothieno[3,2-c]pyridine 2HCl lies in its ability to form hydrogen bonds and interact with biological targets. This property has been exploited in the design of inhibitors for various enzymes and receptors. For instance, recent findings suggest that this compound may act as a potent inhibitor of certain kinases involved in cancer progression. Such discoveries underscore its potential role in oncology research and personalized medicine.

In addition to its pharmacological applications, this compound has also been investigated for its electronic properties. The thienopyridine moiety is known to exhibit semiconductor-like behavior under certain conditions, making it a candidate for use in organic electronics. Researchers have explored its application in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs), where it has shown promising performance in terms of charge transport and emission efficiency.

The synthesis of 4-(Piperazin-1-yl)-2,3-dihydrothieno[3,2-c]pyridine 2HCl involves a multi-step process that typically begins with the preparation of the thienopyridine core. This is followed by functionalization with a piperazine group through nucleophilic substitution or coupling reactions. The final step involves protonation to form the hydrochloride salt, which enhances solubility and stability for subsequent applications.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and UV-Vis spectroscopy. These analyses have provided critical insights into its molecular structure and electronic transitions. Furthermore, computational studies using density functional theory (DFT) have been employed to predict its reactivity and interaction with biological systems.

One of the most exciting developments involving this compound is its potential use in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs due to its amphiphilic nature. This property could significantly enhance drug bioavailability and reduce systemic toxicity, making it a valuable tool in nanomedicine.

In conclusion, 4-(Piperazin-1-yl)-2,3-dihydrothieno[3,2-c]pyridine 2HCl represents a versatile molecule with applications spanning multiple disciplines. Its unique chemical structure and diverse biological activities make it an invaluable subject for further research. As advancements in synthetic chemistry and computational modeling continue to evolve, this compound is poised to play an even greater role in both therapeutic development and materials science.